Cas no 2256705-51-6 (1-(3-(methyl-d3)phenyl-2,4,5,6-d4)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-4,5-d2)

• Product Name: 1-(3-(methyl-d3)phenyl-2,4,5,6-d4)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-4,5-d2
• CAS No: 2256705-51-6
• MF: C₁₆H₂₁BN₂O₂
• MW: 293.216599225998
• CID: 6816008
• PubChem ID: 172401996
• Update Time: 2025-03-02

1-(3-(methyl-d3)phenyl-2,4,5,6-d4)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-4,5-d2 Chemical and Physical Properties

Names and Identifiers

• 1-(3-(methyl-d3)phenyl-2,4,5,6-d4)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-4,5-d2
• CS-21522
• 2256705-51-6

• Inchi： 1S/C16H21BN2O2/c1-12-7-6-8-13(11-12)19-10-9-14(18-19)17-20-15(2,3)16(4,5)21-17/h6-11H,1-5H3/i1D3,6D,7D,8D,9D,10D,11D
• InChI Key： GJHQQWVFNQOLDI-MYNUXZKFSA-N
• SMILES： O1B(C2C([2H])=C([2H])N(C3C([2H])=C([2H])C([2H])=C(C([2H])([2H])[2H])C=3[2H])N=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 293.2260988Da
• Monoisotopic Mass: 293.2260988Da
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų